Cas no 228707-96-8 (3-(4-Methoxybenzyloxy)benzoic acid)

3-(4-Methoxybenzyloxy)benzoic acid structure
228707-96-8 structure
Product Name:3-(4-Methoxybenzyloxy)benzoic acid
CAS No:228707-96-8
MF:C15H14O4
MW:258.269264698029
CID:2105655
Update Time:2023-08-03

3-(4-Methoxybenzyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxybenzyloxy)benzoic acid
    • CMBKRJGERJTDEP-UHFFFAOYSA-N
    • 3-[(4-Methoxybenzyl)oxy]benzoic acid
    • 3-[(4-METHOXYPHENYL)METHOXY]BENZOIC ACID
    • 3-(4-Methoxybenzyloxy)benzoic acid
    • Inchi: 1S/C15H14O4/c1-18-13-7-5-11(6-8-13)10-19-14-4-2-3-12(9-14)15(16)17/h2-9H,10H2,1H3,(H,16,17)
    • InChI Key: CMBKRJGERJTDEP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C(=O)O)C=1)CC1C=CC(=CC=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 284
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55.8
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